Cas no 2138034-97-4 (2-(6-{[(Tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid)
2-(6-{[(Tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2138034-97-4
- EN300-1154531
- 2-(6-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid
- 2-(6-{[(Tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid
-
- Inchi: 1S/C15H25NO4/c1-14(2,3)20-13(19)16-11-4-5-15(6-7-15)9-10(11)8-12(17)18/h10-11H,4-9H2,1-3H3,(H,16,19)(H,17,18)
- InChI Key: UAPZSJRUNQOKTN-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1CCC2(CC1CC(=O)O)CC2)=O
Computed Properties
- Exact Mass: 283.17835828g/mol
- Monoisotopic Mass: 283.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.6Ų
2-(6-{[(Tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1154531-0.05g |
2-(6-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid |
2138034-97-4 | 0.05g |
$1957.0 | 2023-06-09 | ||
| Enamine | EN300-1154531-0.1g |
2-(6-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid |
2138034-97-4 | 0.1g |
$2050.0 | 2023-06-09 | ||
| Enamine | EN300-1154531-0.25g |
2-(6-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid |
2138034-97-4 | 0.25g |
$2143.0 | 2023-06-09 | ||
| Enamine | EN300-1154531-0.5g |
2-(6-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid |
2138034-97-4 | 0.5g |
$2236.0 | 2023-06-09 | ||
| Enamine | EN300-1154531-1.0g |
2-(6-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid |
2138034-97-4 | 1g |
$2330.0 | 2023-06-09 | ||
| Enamine | EN300-1154531-2.5g |
2-(6-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid |
2138034-97-4 | 2.5g |
$4566.0 | 2023-06-09 | ||
| Enamine | EN300-1154531-5.0g |
2-(6-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid |
2138034-97-4 | 5g |
$6757.0 | 2023-06-09 | ||
| Enamine | EN300-1154531-10.0g |
2-(6-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid |
2138034-97-4 | 10g |
$10018.0 | 2023-06-09 |
2-(6-{[(Tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-(6-{[(Tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid
Introduction to 2-(6-{[(Tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid (CAS No. 2138034-97-4)
2-(6-{[(Tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid, identified by the CAS number 2138034-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of spirocyclic derivatives, which are known for their unique structural and functional properties. The presence of a tert-butoxycarbonyl (Boc) group in its structure underscores its potential utility as an intermediate in the synthesis of more complex molecules, particularly in peptide coupling and protein modification applications.
The spiro[2.5]octan-5-yl moiety in the compound's name is a key feature that contributes to its distinct chemical behavior. Spirocyclic compounds often exhibit enhanced stability and specific stereochemical constraints, making them valuable in drug design. The acetic acid moiety at one end of the molecule provides a reactive site for further functionalization, enabling the attachment of various pharmacophores or biomolecules.
In recent years, there has been growing interest in spirocyclic compounds due to their potential as bioactive agents. Research has demonstrated that these molecules can interact with biological targets in unique ways, often leading to high selectivity and efficacy. For instance, studies have shown that spirocyclic scaffolds can mimic natural product structures, which are frequently the basis for therapeutic agents. The Boc-protected amine group in this compound is particularly noteworthy, as it allows for controlled deprotection under specific conditions, facilitating its use in multi-step synthetic pathways.
The pharmaceutical industry has been actively exploring novel derivatives of spirocyclic compounds for their potential therapeutic applications. 2-(6-{[(Tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid has been investigated for its role in the development of enzyme inhibitors, receptor modulators, and other bioactive molecules. Its structural features make it a versatile building block for medicinal chemists seeking to design new drugs with improved pharmacokinetic properties.
One of the most compelling aspects of this compound is its potential as a chiral building block. The spirocyclic core introduces stereogenic centers that can be exploited to create enantiomerically pure compounds, which are often required for optimal biological activity. The tert-butoxycarbonyl protection ensures that the amine functionality remains stable under various reaction conditions, allowing for selective modifications at other sites within the molecule.
Recent advancements in synthetic methodologies have enabled more efficient preparation of complex spirocyclic derivatives like 2-(6-{[(Tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have made it possible to introduce specific functional groups with high precision. These developments have opened new avenues for drug discovery and molecular engineering.
The compound's utility extends beyond pharmaceutical applications; it also finds relevance in materials science and biotechnology. For example, spirocyclic compounds have been used to develop novel polymers with unique mechanical and optical properties. Additionally, their ability to interact with biological systems makes them valuable tools in biochemical research, particularly in studying enzyme mechanisms and protein-ligand interactions.
In conclusion, 2-(6-{[(Tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid (CAS No. 2138034-97-4) represents a promising candidate for further exploration in drug development and molecular science. Its unique structural features, combined with recent advances in synthetic chemistry, position it as a valuable asset for researchers seeking innovative solutions in medicinal chemistry and biotechnology.
2138034-97-4 (2-(6-{[(Tert-butoxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)